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Compound of Interest

Compound Name: 4,6-Dimethoxyindole

Cat. No.: B1331502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data for 4,6-
Dimethoxyindole with established literature values. It is designed to be a valuable resource for

researchers utilizing this compound in organic synthesis, medicinal chemistry, and materials

science. 4,6-Dimethoxyindole is a key intermediate in the synthesis of various biologically

active molecules, including potential anticancer, antibacterial, and anticholinesterase agents.[1]

[2][3]

Physicochemical and Spectroscopic Data
The following table summarizes the key physicochemical and spectroscopic properties of 4,6-
Dimethoxyindole, cross-referencing typical experimental findings with values reported in the

literature.
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Property Literature Value Experimental Data Source

Molecular Formula C₁₀H₁₁NO₂ [4][5]

Molecular Weight 177.2 g/mol [4][5]

CAS Number 23659-87-2 [5]

Appearance Brown powder [5]

Purity ≥95% (NMR), ≥98.0% (GC) [5]

Storage Conditions 0-8 °C or 10-25 °C [4][5]

¹H NMR (CDCl₃)
H3 proton resonates at δ 6.59

ppm
[6]

Melting Point
300-304 °C (for 4,6-

Dimethoxyisatin, a precursor)
[7]

Note: Specific experimental values for properties like melting point and detailed NMR shifts for

the parent compound can vary slightly based on the purity of the sample and the specific

experimental conditions used.

Experimental Protocols
Detailed methodologies for the characterization of 4,6-Dimethoxyindole are crucial for

reproducible research. Below are standard protocols for key analytical techniques.

Melting Point Determination
The melting point is a critical indicator of a compound's purity.

Principle: A small, powdered sample of the crystalline solid is heated at a controlled rate. The

temperature range from the first sign of melting to the complete liquefaction of the sample is

recorded.[8] Pure compounds typically exhibit a sharp melting range of 1-2°C, whereas

impurities can depress and broaden this range.[9]

Apparatus: A capillary melting point apparatus (e.g., Mel-Temp) is commonly used.[9]

Procedure:
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A small amount of the dry, powdered 4,6-Dimethoxyindole is packed into a capillary tube

to a height of 2-3 mm.[9][10]

The capillary tube is placed in the heating block of the apparatus.[9][10]

The sample is heated rapidly to a temperature approximately 15°C below the expected

melting point.[10]

The heating rate is then reduced to about 1-2°C per minute to allow for accurate

observation.[10]

The temperatures at which melting begins and is complete are recorded as the melting

range.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of 4,6-
Dimethoxyindole.

Principle: This technique exploits the magnetic properties of atomic nuclei.[11] When placed

in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at specific

frequencies, which are characteristic of their chemical environment.

Sample Preparation:

A small amount of 4,6-Dimethoxyindole (typically <1 mg for ¹H NMR and ~10 mg for ¹³C

NMR) is dissolved in an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an

NMR tube.[12]

The final volume should be approximately 0.5-0.6 mL.[12]

Data Acquisition:

The NMR tube is placed in the spectrometer.

The magnetic field is "locked" using the deuterium signal from the solvent. The instrument

is then tuned and shimmed to optimize the field homogeneity.[13]
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A series of radiofrequency pulses are applied, and the resulting free induction decay (FID)

signal is recorded.

A Fourier transform is applied to the FID to obtain the NMR spectrum.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and elemental composition of

4,6-Dimethoxyindole.

Principle: The technique involves ionizing the compound to generate charged molecules or

fragments and then separating them based on their mass-to-charge (m/z) ratio.[14]

Sample Preparation:

The sample is dissolved in a suitable volatile solvent (e.g., methanol, acetonitrile) to a

concentration of approximately 1 mg/mL.[15]

This solution is further diluted to the low µg/mL or ng/mL range.[15]

Any particulate matter should be filtered out to prevent clogging the instrument.[15]

Analysis:

The prepared sample is introduced into the mass spectrometer, typically via direct infusion

or after separation by liquid chromatography (LC-MS).

The molecules are ionized using a technique such as Electrospray Ionization (ESI).

The ions are guided into the mass analyzer, which separates them according to their m/z

ratio, generating a mass spectrum that reveals the molecular weight of the parent ion.

Visualizations: Workflows and Signaling Pathways
Synthesis Workflow
One of the earliest reported methods for the synthesis of 4,6-Dimethoxyindole was by Brown,

Skinner, and McGraw in 1969.[16] The workflow involves a three-step process starting from

3,5-dimethoxyaniline.
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Synthesis of 4,6-Dimethoxyindole
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Caption: Brown, Skinner, and McGraw Synthesis Workflow.

Biological Signaling Pathway: Acetylcholinesterase
Inhibition
Derivatives of 4,6-Dimethoxyindole have been investigated for their potential as

anticholinesterase agents, which are important in the management of conditions like

Alzheimer's disease.[2][17][4] These inhibitors prevent the breakdown of the neurotransmitter

acetylcholine.[18]
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Mechanism of Acetylcholinesterase (AChE) Inhibition
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Caption: General Mechanism of Acetylcholinesterase Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://amp.chemicalbook.com/ProductChemicalPropertiesCB7839432_EN.htm
https://www.westlab.com/blog/measuring-melting-point
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://experiments.springernature.com/techniques/nmr
https://experiments.springernature.com/techniques/nmr
https://www.uwyo.edu/chemistry/instrumentation/NMR/_files/nmr-basic-operation.pdf
https://lsom.uthscsa.edu/biochemistry/wp-content/uploads/sites/39/2018/11/acqu_guide_final.pdf
https://experiments.springernature.com/techniques/mass-spectrometry
https://experiments.springernature.com/techniques/mass-spectrometry
https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-open-access-ms
https://massspec.chem.ox.ac.uk/sample-preparation-protocol-for-open-access-ms
https://www.soc.chim.it/sites/default/files/ths/25/chapter_8.pdf
https://www.researchgate.net/publication/369753900_Antioxidant_and_Anticholinesterase_Potentials_of_Novel_46-Dimethoxyindole_based_Unsymmetrical_Azines_Synthesis_Molecular_Modeling_In_Silico_ADME_Prediction_and_Biological_Evaluations
https://en.wikipedia.org/wiki/Acetylcholinesterase_inhibitor
https://www.benchchem.com/product/b1331502#cross-referencing-experimental-data-for-4-6-dimethoxyindole-with-literature-values
https://www.benchchem.com/product/b1331502#cross-referencing-experimental-data-for-4-6-dimethoxyindole-with-literature-values
https://www.benchchem.com/product/b1331502#cross-referencing-experimental-data-for-4-6-dimethoxyindole-with-literature-values
https://www.benchchem.com/product/b1331502#cross-referencing-experimental-data-for-4-6-dimethoxyindole-with-literature-values
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1331502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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